![molecular formula C18H27NO6 B4076688 1-[2-(2-methoxy-4-methylphenoxy)ethyl]azepane oxalate](/img/structure/B4076688.png)
1-[2-(2-methoxy-4-methylphenoxy)ethyl]azepane oxalate
Overview
Description
1-[2-(2-methoxy-4-methylphenoxy)ethyl]azepane oxalate, also known as MMAO, is a chemical compound that has shown promising results in scientific research. This compound has been studied for its potential use in various fields, such as medicine and agriculture.
Mechanism of Action
The mechanism of action of 1-[2-(2-methoxy-4-methylphenoxy)ethyl]azepane oxalate is not fully understood. However, it is believed to work by inhibiting the reuptake of serotonin and norepinephrine, which are neurotransmitters that play a role in regulating mood and anxiety.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In animal studies, it has been shown to increase the levels of serotonin and norepinephrine in the brain. It has also been shown to decrease the levels of cortisol, a hormone that is associated with stress.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[2-(2-methoxy-4-methylphenoxy)ethyl]azepane oxalate in lab experiments is that it has shown promising results in animal studies. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.
Future Directions
There are several future directions for research on 1-[2-(2-methoxy-4-methylphenoxy)ethyl]azepane oxalate. One direction is to study its potential use as an antidepressant and anxiolytic agent in humans. Another direction is to study its potential use as a plant growth regulator in agriculture. Additionally, further research is needed to fully understand the mechanism of action and to design experiments that target specific pathways.
Conclusion:
In conclusion, this compound has shown promising results in scientific research. It has been studied for its potential use in various fields, including medicine and agriculture. While the mechanism of action is not fully understood, it has been shown to have several biochemical and physiological effects. Further research is needed to fully understand its potential uses and mechanisms of action.
Scientific Research Applications
1-[2-(2-methoxy-4-methylphenoxy)ethyl]azepane oxalate has been studied for its potential use in various fields, including medicine and agriculture. In medicine, it has been studied for its potential use as an antidepressant and anxiolytic agent. In agriculture, it has been studied for its potential use as a plant growth regulator.
Properties
IUPAC Name |
1-[2-(2-methoxy-4-methylphenoxy)ethyl]azepane;oxalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO2.C2H2O4/c1-14-7-8-15(16(13-14)18-2)19-12-11-17-9-5-3-4-6-10-17;3-1(4)2(5)6/h7-8,13H,3-6,9-12H2,1-2H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRNHPHPHFMYTTE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCCN2CCCCCC2)OC.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27NO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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